Cas no 214342-79-7 (4-Bromothiophene-2-sulfonamide)

• Product Name: 4-Bromothiophene-2-sulfonamide
• CAS No: 214342-79-7
• MF: C₄H₄BrNO₂S₂
• MW: 242.114057540894
• MDL: MFCD21893155
• CID: 2143684
• PubChem ID: 17866854
• Update Time: 2025-08-02

4-Bromothiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromothiophene-2-sulfonamide
• PIA34279
• CS-0239447
• SCHEMBL2008068
• 4-bromothiophene-2-sulfonic acid amide
• 832-880-4
• DB-316434
• 214342-79-7
• MZQCSQKZJCIDSA-UHFFFAOYSA-N
• EN300-213121

• MDL： MFCD21893155
• Inchi： 1S/C4H4BrNO2S2/c5-3-1-4(9-2-3)10(6,7)8/h1-2H,(H2,6,7,8)
• InChI Key： MZQCSQKZJCIDSA-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)S(N)(=O)=O

Computed Properties

• Exact Mass: 240.88668g/mol
• Monoisotopic Mass: 240.88668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.8Ų

4-Bromothiophene-2-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides